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Compound of Interest

Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B15548108 Get Quote

This technical guide provides a comprehensive overview of the core properties of 2-
Hydroxymethylene ethisterone, tailored for researchers, scientists, and drug development

professionals. The document collates available data on its chemical and physical

characteristics, and explores its potential biological activities based on its relationship to

ethisterone and danazol.

Core Properties and Data
2-Hydroxymethylene ethisterone is a steroid derivative and an intermediate in chemical

research.[1] Its fundamental properties are summarized below.

Chemical and Physical Properties
Quantitative data for 2-Hydroxymethylene ethisterone and the closely related compound

2alpha-Hydroxymethyl ethisterone are presented in Table 1 for comparative analysis.
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Property
2-Hydroxymethylene
ethisterone

2alpha-Hydroxymethyl
ethisterone

CAS Number 2787-02-2[1][2][3] 2787-03-3[4]

Molecular Formula C₂₂H₂₈O₃[1][2][3] C₂₂H₃₀O₃[4]

Molecular Weight 340.46 g/mol [1][2][3] 342.5 g/mol [4]

IUPAC Name

(8R,9S,10R,13S,14S,17R)-17-

ethynyl-17-hydroxy-2-

(hydroxymethylidene)-10,13-

dimethyl-

1,6,7,8,9,11,12,14,15,16-

decahydrocyclopenta[a]phena

nthren-3-one[5]

Not Available

SMILES String

C[C@]12CC[C@H]3--

INVALID-LINK--

CCC4=CC(=O)C(=CO)C[C@]3

4C[5]

C[C@@]12--INVALID-LINK--

C(CC3)=CC(=O)--INVALID-

LINK--C4)(CC1)[H])

[H]">C@(CC[C@]2(C#C)O)[H]

[4]

Melting Point Not Available 164 °C[4]

Storage Conditions 2°C - 8°C[1] 2°C - 8°C[4]

Solubility

Data not available for 2-

Hydroxymethylene ethisterone.

Ethisterone is practically

insoluble in water and slightly

soluble in alcohol, acetone,

ether, and chloroform.[6]

Data not available

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 2-Hydroxymethylene
ethisterone is not readily available in the reviewed literature, a general understanding can be

derived from the synthesis of related 2-formyl-3-keto steroids.
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Generalized Synthesis Workflow
The synthesis of 2-hydroxymethylene steroids typically involves the formylation of a

corresponding 3-keto steroid precursor. A generalized workflow for such a synthesis is depicted

below.

Generalized Synthesis Workflow for 2-Hydroxymethylene Steroids

Start with a 3-keto steroid precursor (e.g., Ethisterone)

Formylation Reaction
- React with a formylating agent (e.g., ethyl formate)

- In the presence of a strong base (e.g., sodium methoxide)

Reaction Quench and Workup
- Neutralize the reaction mixture

- Extract the product with an organic solvent

Purification
- Techniques such as column chromatography or recrystallization

Isolated 2-Hydroxymethylene ethisterone

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-hydroxymethylene steroids.

Analytical Characterization Protocols
The characterization of 2-Hydroxymethylene ethisterone would involve standard analytical

techniques used for organic compounds, particularly steroids.

High-Performance Liquid Chromatography (HPLC):
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Objective: To determine the purity of the synthesized compound.

Column: Octadecylsilane bonded silica gel column.[7]

Mobile Phase: A gradient elution using a mixture of water, methanol, and acetonitrile.[7] The

specific gradient would need to be optimized.

Detection: UV detection at a wavelength between 230-254 nm.[7]

Sample Preparation: A sample of the compound is accurately weighed and dissolved in

methanol to a known concentration.[7]

Mass Spectrometry (MS):

Objective: To confirm the molecular weight of the compound.

Technique: Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-

Mass Spectrometry (LC-MS) can be used. For GC-MS, derivatization may be necessary to

increase volatility.[8]

Ionization: Electron Impact (EI) is a common ionization technique for GC-MS analysis of

steroids.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To elucidate the chemical structure of the compound.

Technique: ¹H NMR and ¹³C NMR spectroscopy would be performed. The chemical shifts

and coupling constants of the protons and carbons would be analyzed to confirm the

presence of the hydroxymethylene group and the overall steroid scaffold.

Potential Biological Activity and Signaling Pathways
2-Hydroxymethylene ethisterone is a derivative of danazol, which itself is a derivative of

ethisterone.[3][9] Therefore, its biological activity is likely to be related to these parent

compounds, which are known to interact with steroid hormone receptors.

Progesterone and Androgen Receptor Signaling
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Ethisterone is a synthetic progestin and also exhibits androgenic activity.[10] It acts as an

agonist for the progesterone and androgen receptors. The signaling pathways for these

receptors are crucial in understanding the potential effects of 2-Hydroxymethylene
ethisterone.

Progesterone Receptor Signaling Pathway:

Progesterone, upon binding to its receptor (PR), initiates a signaling cascade that regulates

gene expression.[11] This pathway is central to female reproductive processes.
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Progesterone Receptor Signaling Pathway
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A simplified diagram of the progesterone receptor signaling pathway.
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Androgen Receptor Signaling Pathway:

Androgens, such as testosterone, bind to the androgen receptor (AR) to regulate gene

expression, which is vital for male sexual development and other physiological processes.[12]

[13]
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A simplified diagram of the androgen receptor signaling pathway.
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Effect on Gonadotropin Secretion
Danazol is known to suppress the secretion of gonadotropins, such as luteinizing hormone

(LH) and follicle-stimulating hormone (FSH), by acting at the hypothalamic level.[5][14] This

leads to a reduction in ovarian estrogen and progesterone production.[9]

Danazol's Effect on Gonadotropin Secretion
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The inhibitory effect of Danazol on the hypothalamic-pituitary-ovarian axis.

Conclusion
2-Hydroxymethylene ethisterone is a steroid derivative with a defined chemical structure.

While specific experimental data on this compound is limited, its close relationship to

ethisterone and danazol suggests that it likely interacts with progesterone and androgen
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receptors, and may modulate the hypothalamic-pituitary-gonadal axis. Further research is

warranted to fully elucidate its pharmacological profile and potential therapeutic applications.

This guide provides a foundational understanding for researchers and professionals in drug

development to build upon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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